Cas no 1040723-98-5 (Methyl3-Chloro-4-(cyclopropylmethoxy)benzoate)

• Product Name: Methyl3-Chloro-4-(cyclopropylmethoxy)benzoate
• CAS No: 1040723-98-5
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• MDL: MFCD29923998
• CID: 4559691
• Update Time: 2025-06-19

Methyl3-Chloro-4-(cyclopropylmethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-Chloro-4-(cyclopropylmethoxy)benzoate
• Benzoic acid, 3-chloro-4-(cyclopropylmethoxy)-, methyl ester
• Methyl3-Chloro-4-(cyclopropylmethoxy)benzoate

• MDL： MFCD29923998
• Inchi： 1S/C12H13ClO3/c1-15-12(14)9-4-5-11(10(13)6-9)16-7-8-2-3-8/h4-6,8H,2-3,7H2,1H3
• InChI Key： APEPJDVCAWLUBI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OCC2CC2)C(Cl)=C1

Additional information on Methyl3-Chloro-4-(cyclopropylmethoxy)benzoate

Methyl3-Chloro-4-(cyclopropylmethoxy)benzoate (CAS No. 1040723-98-5): A Comprehensive Overview in Modern Chemical Biology

Methyl3-Chloro-4-(cyclopropylmethoxy)benzoate, identified by its CAS number 1040723-98-5, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, presents a promising platform for the development of novel therapeutic agents. The presence of both chloro and cyclopropylmethoxy substituents on the benzoate backbone imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemists.

TheMethyl3-Chloro-4-(cyclopropylmethoxy)benzoatestructure is particularly intriguing due to its potential to interact with biological targets in diverse ways. The chloro group, known for its ability to enhance lipophilicity and metabolic stability, while the cyclopropylmethoxy moiety introduces a rigid, three-dimensional framework that can influence binding affinity and selectivity. These attributes have made this compound a subject of intense study in the quest for innovative drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex biological pathways. Methyl3-Chloro-4-(cyclopropylmethoxy)benzoatehas emerged as a key intermediate in synthesizing molecules that exhibit potent activity against various disease-related enzymes and receptors. For instance, studies have demonstrated its utility in generating derivatives with inhibitory effects on kinases and other enzymes implicated in cancer progression. The compound's ability to modulate these pathways underscores its significance in drug discovery efforts.

TheMethyl3-Chloro-4-(cyclopropylmethoxy)benzoatemarket is expected to witness substantial growth, driven by its application in both academic research and industrial drug development. Pharmaceutical companies and biotech firms are increasingly exploring this compound as a building block for novel therapeutics. Its versatility in chemical modifications allows researchers to fine-tune its properties, making it adaptable for a wide range of biological targets. This adaptability is crucial in an era where personalized medicine and targeted therapies are becoming the norm.

One of the most compelling aspects of Methyl3-Chloro-4-(cyclopropylmethoxy)benzoateis its role in developing compounds with improved pharmacokinetic profiles. The benzoate moiety, a common pharmacophore in many drugs, contributes to favorable solubility and bioavailability. When combined with the chloro and cyclopropylmethoxy groups, the resulting compound exhibits enhanced stability under physiological conditions. This stability is essential for ensuring that the drug remains active throughout its intended biological half-life.

The synthesis of Methyl3-Chloro-4-(cyclopropylmethoxy)benzoateis another area of active investigation. Researchers have developed efficient synthetic routes that leverage modern catalytic methods to produce this compound with high yield and purity. These advancements not only facilitate academic research but also support industrial-scale production. The availability of high-quality starting materials is critical for downstream applications, such as lead optimization and preclinical testing.

In conclusion, Methyl3-Chloro-4-(cyclopropylmethoxy)benzoate(CAS No. 1040723-98-5) represents a significant advancement in chemical biology and pharmaceutical innovation. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is set to grow even further. The ongoing development of synthetic methodologies ensures that access to high-quality Methyl3-Chloro-4-(cyclopropylmethoxy)benzoatewill remain robust, supporting both academic and industrial endeavors.